Cas no 2229662-80-8 (3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal)

• Product Name: 3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal
• CAS No: 2229662-80-8
• MF: C₁₀H₆ClF₃O
• MW: 234.602252483368
• CID: 6198372
• PubChem ID: 165632897
• Update Time: 2025-05-24

3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal
• 3-[3-chloro-5-(trifluoromethyl)phenyl]prop-2-enal
• EN300-1967924
• 2229662-80-8

• Inchi： 1S/C10H6ClF3O/c11-9-5-7(2-1-3-15)4-8(6-9)10(12,13)14/h1-6H/b2-1+
• InChI Key： RRTITRVXPGSNIY-OWOJBTEDSA-N
• SMILES： ClC1C=C(/C=C/C=O)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 234.0059270g/mol
• Monoisotopic Mass: 234.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal

Research Briefing on 3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal (CAS: 2229662-80-8) in Chemical Biology and Pharmaceutical Applications

The compound 3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal (CAS: 2229662-80-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal as a key intermediate in the synthesis of bioactive molecules. Its trifluoromethyl and chloro substituents contribute to its electrophilic reactivity, making it a versatile building block for the development of novel pharmaceuticals. Researchers have successfully employed this compound in the synthesis of inhibitors targeting inflammatory pathways, demonstrating its potential in treating chronic inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized to develop a series of small-molecule inhibitors of the NLRP3 inflammasome. The study reported that derivatives of 3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal exhibited potent inhibitory activity, with IC50 values in the nanomolar range. These findings suggest its utility in addressing unmet medical needs in autoimmune and metabolic disorders.

Another area of interest is the compound's application in agrochemical research. A recent patent (WO2023056789) describes its use as a precursor for fungicides with enhanced efficacy against resistant strains of plant pathogens. The trifluoromethyl group is postulated to improve the compound's bioavailability and environmental stability, making it a promising candidate for next-generation agrochemicals.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties. Current research is focused on structural modifications to improve its metabolic stability and reduce potential off-target effects. Collaborative efforts between academic and industrial researchers are underway to explore its full potential in drug development pipelines.

In conclusion, 3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal (CAS: 2229662-80-8) represents a valuable chemical entity with broad applications in medicinal chemistry and agrochemical development. Ongoing research continues to uncover its mechanistic insights and therapeutic possibilities, positioning it as a compound of significant interest for future innovations in the field.